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Compound of Interest

(4-Methylpiperazin-1-yl)(4-
Compound Name:
nitrophenyl)methanone

cat. No.: B1298988

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential biological activities of the compound (4-Methylpiperazin-1-yl)(4-
nitrophenyl)methanone, intended for researchers, scientists, and professionals in drug
development. While specific biological data for this compound is limited in publicly available
literature, this guide draws upon information from structurally related molecules to infer its
potential applications and mechanisms of action.

Chemical and Physical Properties

(4-Methylpiperazin-1-yl)(4-nitrophenyl)methanone is a chemical compound with the
molecular formula C12H15N303.[1] Key identifying information and physical properties are
summarized in the table below.
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Property Value Reference
CAS Number 21091-98-5 [1]
Molecular Formula C12H15N303 [1]
Molecular Weight 249.27 g/mol [1]
Appearance Solid (predicted)

CN1CCN(CC1)C(=0)C2=CC=
SMILES 2]
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InChl Key [2]
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Synthesis

A specific, peer-reviewed synthesis protocol for (4-Methylpiperazin-1-yl)(4-
nitrophenyl)methanone is not readily available in the scientific literature. However, a plausible
synthetic route can be proposed based on established methods for the synthesis of analogous
piperazine-containing compounds. The most likely approach involves the acylation of 1-
methylpiperazine with 4-nitrobenzoyl chloride.

Proposed Experimental Protocol:

Reaction: Acylation of 1-methylpiperazine with 4-nitrobenzoyl chloride.

Materials:

1-methylpiperazine

4-nitrobenzoyl chloride

Anhydrous dichloromethane (DCM) or a similar aprotic solvent

Triethylamine (TEA) or another suitable base

Silica gel for column chromatography
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e Solvents for chromatography (e.g., ethyl acetate/hexanes mixture)
Procedure:

e Dissolve 1-methylpiperazine (1.0 equivalent) in anhydrous DCM in a round-bottom flask
under an inert atmosphere (e.g., nitrogen or argon).

o Add triethylamine (1.1 equivalents) to the solution and cool the mixture to 0 °C using an ice
bath.

o Slowly add a solution of 4-nitrobenzoyl chloride (1.0 equivalent) in anhydrous DCM to the
reaction mixture.

 Allow the reaction to warm to room temperature and stir for 12-24 hours. The reaction
progress can be monitored by thin-layer chromatography (TLC).

e Upon completion, quench the reaction by adding water.

o Separate the organic layer and wash it sequentially with a saturated aqueous solution of
sodium bicarbonate and brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude product.

» Purify the crude product by silica gel column chromatography using an appropriate solvent
system to yield pure (4-Methylpiperazin-1-yl)(4-nitrophenyl)methanone.

Diagram of Proposed Synthesis:
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Reactants Reagents & Solvent

1-Methylpiperazine 4-Nitrobenzoyl Chloride Triethylamine Dichloromethane

Acylation

Product

(4-Methylpiperazin-1-yl)
(4-nitrophenyl)methanone
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y
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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